Cas no 1261793-32-1 (2,6-Difluoro-4-hydroxybenzenesulfonamide)

• Product Name: 2,6-Difluoro-4-hydroxybenzenesulfonamide
• CAS No: 1261793-32-1
• MF: C₆H₅F₂NO₃S
• MW: 209.170607328415
• CID: 4963125
• Update Time: 2025-10-10

2,6-Difluoro-4-hydroxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-hydroxybenzenesulfonamide

• Inchi： 1S/C6H5F2NO3S/c7-4-1-3(10)2-5(8)6(4)13(9,11)12/h1-2,10H,(H2,9,11,12)
• InChI Key： TZEVJJWQDIBYBP-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=CC=1F)O)F)(N)(=O)=O

Computed Properties

• Exact Mass: 208.99582052 g/mol
• Monoisotopic Mass: 208.99582052 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 88.8
• Molecular Weight: 209.17

Additional information on 2,6-Difluoro-4-hydroxybenzenesulfonamide

2,6-Difluoro-4-hydroxybenzenesulfonamide (CAS No. 1261793-32-1): An Overview of Its Properties, Applications, and Recent Research

2,6-Difluoro-4-hydroxybenzenesulfonamide (CAS No. 1261793-32-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique chemical structure and potential biological activities. This compound is characterized by its difluoro and hydroxy substituents on the benzene ring, along with a sulfonamide functional group. These structural features contribute to its diverse applications in drug discovery and development.

The chemical formula of 2,6-Difluoro-4-hydroxybenzenesulfonamide is C₇H₅F₂₃S, and it has a molecular weight of approximately 209.18 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including sulfonation and fluorination steps. Its physical properties include a white crystalline solid form with a melting point ranging from 180°C to 185°C. It is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental settings.

In the context of medicinal chemistry, 2,6-Difluoro-4-hydroxybenzenesulfonamide has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant inhibition of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are key mediators of inflammation. This finding suggests that 2,6-Difluoro-4-hydroxybenzenesulfonamide could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis.

Beyond its anti-inflammatory effects, 2,6-Difluoro-4-hydroxybenzenesulfonamide has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT pathway and the MAPK/ERK pathway. These findings underscore the multifaceted biological activities of 2,6-Difluoro-4-hydroxybenzenesulfonamide, making it an attractive target for further preclinical and clinical investigations.

The structural features of 2,6-Difluoro-4-hydroxybenzenesulfonamide, particularly the presence of fluorine atoms and the hydroxyl group, contribute to its favorable pharmacokinetic properties. Fluorination can enhance the metabolic stability and lipophilicity of a molecule, which can improve its bioavailability and reduce its susceptibility to rapid degradation by metabolic enzymes. The hydroxyl group can serve as a hydrogen bond donor or acceptor, facilitating interactions with biological targets such as enzymes and receptors. These properties make 2,6-Difluoro-4-hydroxybenzenesulfonamide an ideal candidate for optimization through structure-activity relationship (SAR) studies.

In addition to its therapeutic potential, 2,6-Difluoro-4-hydroxybenzenesulfonamide has been investigated for its use as a building block in organic synthesis. Its unique combination of functional groups provides versatility in synthetic transformations, allowing chemists to introduce additional substituents or modify existing ones to generate new derivatives with enhanced biological activities. For example, researchers at the University of California have used this compound as a starting material to synthesize novel sulfonamides with improved potency against specific targets.

The safety profile of 2,6-Difluoro-4-hydroxybenzenesulfonamide is another important consideration for its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety in humans. These studies typically involve assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity to provide comprehensive data on the compound's safety profile.

In conclusion, 2,6-Difluoro-4-hydroxybenzenesulfonamide (CAS No. 1261793-32-1) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities, including anti-inflammatory and anticancer properties. Ongoing research continues to explore its potential as a lead compound for drug discovery and development. As new findings emerge from preclinical studies and clinical trials, it is likely that this compound will play an increasingly important role in advancing therapeutic options for various diseases.